2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[[5-(1H-indol-3-yl)-4-(2-methoxyethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H20FN5O2S/c1-29-11-10-27-20(17-12-23-18-5-3-2-4-16(17)18)25-26-21(27)30-13-19(28)24-15-8-6-14(22)7-9-15/h2-9,12,23H,10-11,13H2,1H3,(H,24,28)
• InChI Key: LLDVIBDWQAQMTK-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)F)C3=CNC4=CC=CC=C43
• Molecular Formula: C21H20FN5O2S
• Molecular Weight: 425.5 g/mol
• CAS No.: 852144-67-3

Description

The compound “2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide” is a chemical compound with the molecular formula C21H20FN5O2S and a molecular weight of 425.48. It contains an indole nucleus, which is found in many important synthetic drug molecules.

Molecular Structure Analysis

The molecular structure of this compound includes an indole nucleus, a 1,2,4-triazole ring, and a fluorophenyl group. The indole nucleus is aromatic in nature, containing a benzenoid nucleus and 10 π-electrons.

Scientific Research Applications

Anticancer Applications

Compounds structurally related to 2-((5-(1H-indol-3-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-(4-fluorophenyl)acetamide have been evaluated for their anticancer effects. For instance, alkylurea derivatives of similar compounds have shown potent antiproliferative activities against human cancer cell lines and have been identified as effective PI3K inhibitors with reduced toxicity, suggesting potential applications in cancer therapy (Xiao-meng Wang et al., 2015).

Enzyme Inhibition for Therapeutic Applications

Derivatives of triazole compounds have been synthesized and evaluated for their inhibitory potential against enzymes such as bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), which are critical targets in the treatment of various diseases including glaucoma, Alzheimer's disease, and other neurodegenerative conditions. Some synthesized compounds demonstrated significant inhibitory activity, highlighting their potential as therapeutic agents (N. Virk et al., 2018).

Antimicrobial and Antifungal Activities

Similarly structured compounds have been evaluated for their antimicrobial and antifungal activities, showing promising results against various pathogenic microorganisms. This suggests potential applications of this compound in the development of new antimicrobial and antifungal agents (B. Debnath & S. Ganguly, 2015).

Future Directions

Indole derivatives have diverse biological activities and immeasurable potential to be explored for newer therapeutic possibilities. Therefore, this compound could be of interest for future research in the development of new therapeutic agents.